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Compound of Interest

Compound Name: Sinensetin

cat. No.: B1680974

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sinensetin, a polymethoxylated flavone predominantly found in citrus peels and Orthosiphon
stamineus, has garnered significant scientific interest due to its diverse pharmacological
activities. This technical guide provides a comprehensive overview of sinensetin, including its
physicochemical properties, and delves into its mechanisms of action across various biological
domains. Detailed experimental protocols and signaling pathway diagrams are presented to
facilitate further research and drug development efforts.

Physicochemical Properties

Sinensetin (IUPAC Name: 2-(3,4-dimethoxyphenyl)-5,6,7-trimethoxychromen-4-one) is a
flavonoid characterized by the presence of five methoxy groups attached to its basic flavone
structure.[1][2]
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Property Value Reference

CAS Number 2306-27-6 [3][4][5][6]

Molecular Formula C20H2007 [1103114]

Molecular Weight 372.37 g/mol [41051[7]
3',4'5,6,7-

Alternate Names Pentamethoxyflavone, 315171

Pedalitin Permethyl Ether

Appearance Yellow powder [4]

Purity =>98% (by HPLC) [3]

Pharmacological Activities and Mechanisms of
Action

Sinensetin exhibits a broad spectrum of biological activities, including anti-inflammatory,
anticancer, and anti-obesity effects. These activities are attributed to its ability to modulate key
cellular signaling pathways.

Anti-Inflammatory Activity

Sinensetin demonstrates potent anti-inflammatory properties by targeting key inflammatory
signaling cascades. In lipopolysaccharide (LPS)-stimulated macrophages, sinensetin has
been shown to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines such
as interleukin-1f (IL-1pB), IL-6, and tumor necrosis factor-a (TNF-a).[3]

The primary mechanism involves the inhibition of the NF-kB signaling pathway. Sinensetin
prevents the degradation of IkB-a, an inhibitor of NF-kB, thereby blocking the translocation of
the p65 subunit of NF-kB into the nucleus.[3] More recent studies have elucidated its role in
suppressing the Txnip/NLRP3/Caspase-1/GSDMD signaling pathway, which is involved in
pyroptosis, a form of inflammatory cell death.[7] Furthermore, sinensetin has been found to
attenuate neuroinflammation by modulating the TLR4/NF-kB signaling pathway.[8] It also
activates the SIRT1/NRF2 signaling pathway, which plays a role in reducing oxidative stress
and inflammation.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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